N-(5-chloro-9-oxo-9H-xanthen-3-yl)-4-fluorobenzamide
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Description
N-(5-chloro-9-oxo-9H-xanthen-3-yl)-4-fluorobenzamide, also known as XanFlu, is a fluorescent dye used in scientific research. It is a member of the xanthene family of dyes and is commonly used in biochemical and physiological experiments.
Scientific Research Applications
Biological and Pharmacological Activities
Xanthone derivatives, which include compounds structurally related to N-(5-chloro-9-oxo-9H-xanthen-3-yl)-4-fluorobenzamide, are recognized for their significant biological and pharmacological activities. The antitumor activity of some xanthones has been well-documented, particularly their role in modulating protein kinase C (PKC), which is crucial in cancer therapy. Examples such as DMXAA, psorospermin, and mangostins demonstrate the potential of these compounds in medicinal chemistry, both as therapeutic agents and pharmacological tools (Pinto, Sousa, & Nascimento, 2005).
Antimicrobial Properties
Research into fluorobenzamides, including structures analogous to this compound, has revealed promising antimicrobial properties. Specifically, compounds with fluorine atoms in certain positions have shown enhanced activity against a variety of bacterial and fungal strains. This indicates a potential application of such compounds in developing new antimicrobial agents (Desai, Rajpara, & Joshi, 2013).
Synthesis and Chemical Properties
The synthesis and chemical properties of fluorobenzamides have been the subject of considerable research interest. For instance, studies on iron-catalyzed, fluoroamide-directed C-H fluorination highlight the utility of fluorobenzamides in organic synthesis, showing broad substrate scope and functional group tolerance. This process allows for the selective fluorination of benzylic, allylic, and unactivated C-H bonds, demonstrating the versatility of these compounds in synthetic chemistry (Groendyke, AbuSalim, & Cook, 2016).
Crystallography and Material Science
The crystal structures of N-(arylsulfonyl)-4-fluorobenzamides have been analyzed, providing insight into the conformation and interactions of these molecules. Such studies are fundamental in understanding the material properties of these compounds, including their potential use in material science applications. The conformational analysis reveals the inclination of aromatic rings within the molecules, which could influence their physical and chemical properties (Suchetan et al., 2016).
properties
IUPAC Name |
N-(5-chloro-9-oxoxanthen-3-yl)-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11ClFNO3/c21-16-3-1-2-15-18(24)14-9-8-13(10-17(14)26-19(15)16)23-20(25)11-4-6-12(22)7-5-11/h1-10H,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPDGEALAQTTYGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)OC3=C(C2=O)C=CC(=C3)NC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.